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Compound of Interest

Cap-dependent endonuclease-IN-
13

Cat. No. B12421251

Compound Name:

For Immediate Use by Laboratory Professionals

This document provides essential guidance on the safe and compliant disposal of Cap-
dependent endonuclease-IN-13, a potent inhibitor of the influenza virus cap-dependent
endonuclease. Adherence to these procedures is critical to ensure personnel safety and
environmental protection. The information herein is compiled from safety data sheets of
analogous chemical compounds and general laboratory safety protocols.

Hazard Identification and Safety Precautions

Cap-dependent endonuclease-IN-13 and similar compounds are categorized as research
chemicals. While a specific Safety Data Sheet (SDS) for this compound is not publicly
available, data from similar endonuclease inhibitors indicate potential hazards.

Potential Hazards:
o Skin Irritation: May cause skin irritation upon contact.[1]
e Eye Irritation: Can cause serious eye irritation.[1]

o Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1]
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e Aquatic Toxicity: Similar compounds are noted to be very toxic to aquatic life with long-lasting
effects.[2]

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.[1]

o Lab Coat: A standard lab coat is required to prevent skin contact.

» Respiratory Protection: If handling powders or creating aerosols, use a fume hood or wear a
respirator.[1]

Chemical and Physical Properties

The following table summarizes the known properties of Cap-dependent endonuclease-IN-
13.

Property Value Reference
Chemical Formula C25H20F2N404S [3]
Molecular Weight 510.51 g/mol [3]
CAS Number 2703046-60-8 [3]
Appearance Powder [3]
Storage (Powder) 2 years at -20°C [3]
Storage (in DMSO) -28\:)Vf§ks at 4°C, 6 months at 3]

Spill Management and First Aid

In Case of a Spill:

o Evacuate the immediate area.
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Ensure adequate ventilation.

Wear appropriate PPE before cleaning the spill.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills (e.g., in DMSO), absorb with an inert material (e.g., vermiculite, sand).

Collect all contaminated materials in a sealed, labeled container for proper disposal.
First Aid Measures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[1][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1][4]

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][4]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4]

Disposal Procedures

Proper disposal of Cap-dependent endonuclease-IN-13 is crucial to prevent environmental
contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

o Segregation: Keep Cap-dependent endonuclease-IN-13 waste separate from other
laboratory waste streams. This includes unused product, contaminated consumables (e.g.,
pipette tips, tubes), and spill cleanup materials.

» Containerization: Place all waste in a clearly labeled, sealed, and chemically compatible
container. The label should include "Hazardous Chemical Waste," the name of the chemical,
and the associated hazards.
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o Storage: Store the waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.

» Professional Disposal: Arrange for the disposal of the chemical waste through a licensed
hazardous waste disposal company. The recommended method of disposal is incineration at
a permitted facility.[4] Do not discharge to sewer systems or contaminate water, foodstuffs, or
feed.[4]

Experimental Workflow and Disposal Pathway

The following diagram illustrates the typical workflow for handling and disposing of Cap-
dependent endonuclease-IN-13 in a laboratory setting.
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Caption: Workflow for handling and disposal of Cap-dependent endonuclease-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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